Cas no 2227729-53-3 ((1R)-1-1-(4-bromophenyl)cyclopropylethan-1-amine)

• Product Name: (1R)-1-1-(4-bromophenyl)cyclopropylethan-1-amine
• CAS No: 2227729-53-3
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 5791279
• PubChem ID: 96582693
• Update Time: 2025-06-09

(1R)-1-1-(4-bromophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2227729-53-3
• (1R)-1-[1-(4-bromophenyl)cyclopropyl]ethan-1-amine
• EN300-1916188
• (1R)-1-1-(4-bromophenyl)cyclopropylethan-1-amine

• Inchi： 1S/C11H14BrN/c1-8(13)11(6-7-11)9-2-4-10(12)5-3-9/h2-5,8H,6-7,13H2,1H3/t8-/m1/s1
• InChI Key： XBJJHNCJZZPBIM-MRVPVSSYSA-N
• SMILES： BrC1C=CC(=CC=1)C1([C@@H](C)N)CC1

Computed Properties

• Exact Mass: 239.03096g/mol
• Monoisotopic Mass: 239.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on (1R)-1-1-(4-bromophenyl)cyclopropylethan-1-amine

Compound Introduction: (1R)-1-1-(4-bromophenyl)cyclopropylethan-1-amine (CAS No. 2227729-53-3)

The compound (1R)-1-1-(4-bromophenyl)cyclopropylethan-1-amine, identified by its CAS number 2227729-53-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural motif, featuring a cyclopropyl group and a brominated phenyl ring, suggests a high degree of molecular complexity that may contribute to unique pharmacological properties.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, with particular emphasis on structures that incorporate rigid rings such as cyclopropyl moieties. These structural features often enhance binding affinity and selectivity, making them valuable in the design of drugs targeting specific biological pathways. The presence of the 4-bromophenyl substituent in (1R)-1-1-(4-bromophenyl)cyclopropylethan-1-amine adds an additional layer of functionality, which can be exploited for modulating receptor interactions and improving drug efficacy.

Current research in the field of drug discovery has highlighted the importance of chiral molecules in achieving optimal therapeutic outcomes. The stereochemistry at the carbon atom in (1R)-1-1-(4-bromophenyl)cyclopropylethan-1-amine is particularly noteworthy, as the (R) configuration may play a crucial role in determining its biological activity. Studies have demonstrated that subtle changes in stereochemistry can significantly alter pharmacokinetic and pharmacodynamic profiles, underscoring the need for precise structural control during drug development.

The bromine atom at the para position of the phenyl ring is another critical feature that warrants detailed examination. Brominated aromatic compounds are well-documented for their enhanced metabolic stability and improved bioavailability. This characteristic makes them attractive candidates for further investigation in medicinal chemistry. Additionally, the bromine atom can serve as a handle for further chemical modifications, allowing for the synthesis of derivative compounds with tailored properties.

Recent advancements in computational chemistry have enabled more sophisticated modeling of molecular interactions, providing insights into how (1R)-1-1-(4-bromophenyl)cyclopropylethan-1-amine may interact with biological targets. These computational studies have been instrumental in predicting binding affinities and identifying potential lead compounds for further optimization. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery, streamlining the process from hit identification to lead optimization.

The cyclopropyl group in this compound contributes to its overall steric bulk, which can influence both solubility and permeability properties. These factors are critical considerations in drug development, as they directly impact how a drug is absorbed, distributed, metabolized, and excreted by the body. By carefully balancing steric hindrance with other structural elements, chemists can design molecules that exhibit optimal pharmacokinetic profiles.

In conclusion, (1R)-1-1-(4-bromophenyl)cyclopropylethan-1-amine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the cyclopropyl ring, brominated phenyl group, and specific stereochemistry, make it a compelling subject for investigation. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a significant role in the development of next-generation therapeutics.